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Cat. No.: B086951 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Uracil, 3-butyl-6-methyl-, also known as 3-butyl-6-methyl-2,4(1H,3H)-pyrimidinedione, is a

substituted uracil derivative that serves as a key intermediate in the synthesis of various

compounds, most notably in the agrochemical industry. Its chemical structure, featuring a butyl

group at the N3 position and a methyl group at the C6 position of the pyrimidine ring, provides

a versatile scaffold for further chemical modifications. This technical guide provides an in-depth

overview of its properties, synthesis, and applications as a synthetic reagent, with a focus on

experimental details and potential for further research and development.

Chemical and Physical Properties
The fundamental properties of 3-butyl-6-methyluracil are summarized below, providing

essential data for its handling, characterization, and use in synthetic protocols.
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Property Value Reference

Molecular Formula C₉H₁₄N₂O₂ [1][2]

Molecular Weight 182.22 g/mol [1]

CAS Number 13544-53-9

Appearance White crystals [3]

Melting Point 165-166 °C [3]

Solubility

Data not readily available, but

likely soluble in organic

solvents.

¹H-NMR (500 MHz, CDCl₃)

δ (ppm): 10.708 (s, 1H, N(1)H),

5.580 (s, 1H, CH), 3.889 (t,

J=7.5 Hz, 2H, N(3)CH₂), 2.143

(s, 3H, CCH₃), 1.55-1.63 (m,

2H, N(3)CH₂CH₂), 1.347 (sex,

J=7.4 Hz, 2H, CH₂CH₃), 0.921

(t, J=7.4 Hz, 3H, CH₂CH₃)

[3]

¹³C-NMR (125 MHz, CDCl₃)

δ (ppm): 163.46 (C4), 153.46

(C2), 149.96 (C6), 100.26

(C5), 40.12 (N(3)CH₂), 29.70

(N(3)CH₂CH₂), 20.07

(CH₂CH₃), 18.53 (C(6)CH₃),

13.73 (CH₂CH₃)

[3]

Synthesis of 3-butyl-6-methyluracil
The synthesis of 3-butyl-6-methyluracil can be achieved through the condensation of N-

butylurea with an appropriate β-keto ester, such as ethyl acetoacetate, followed by cyclization.

A detailed experimental protocol is provided below.

Experimental Protocol: Synthesis of 3-butyl-6-
methyluracil[3]
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Materials:

N-butylurea

Ethyl acetoacetate

Sodium ethoxide

Ethanol

Hydrochloric acid (for acidification)

Procedure:

A solution of sodium ethoxide is prepared by dissolving sodium metal in absolute ethanol.

To this solution, add ethyl acetoacetate, followed by N-butylurea.

The reaction mixture is refluxed for a specified period to ensure the completion of the

condensation and cyclization reaction.

After reflux, the ethanol is removed under reduced pressure.

The resulting residue is dissolved in water and acidified with hydrochloric acid to precipitate

the crude product.

The precipitate is collected by filtration, washed with water, and dried.

The crude product can be further purified by recrystallization from a suitable solvent, such as

ethanol or water, to yield pure 3-butyl-6-methyluracil as white crystals.

Yield: 78%[3]

A general workflow for the synthesis is depicted in the following diagram.
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Synthesis of 3-butyl-6-methyluracil
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Caption: General workflow for the synthesis of 3-butyl-6-methyluracil.
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Applications as a Synthetic Reagent
The primary documented application of 3-butyl-6-methyluracil is as a key intermediate in the

production of the herbicide Bromacil.

Synthesis of Bromacil (5-bromo-3-sec-butyl-6-
methyluracil)
Bromacil is a broad-spectrum herbicide used for the control of annual and perennial weeds.[4]

The synthesis involves the bromination of 3-butyl-6-methyluracil.

Experimental Protocol: Synthesis of 5-bromo-3-sec-butyl-6-methyluracil (Bromacil)[5]

A Chinese patent outlines the synthesis of 5-bromo-3-sec-butyl-6-methyluracil.[5] The final step

of this process is the bromination of 3-sec-butyl-6-methyluracil.

Materials:

3-sec-butyl-6-methyluracil

Bromine

Acetic acid (or another suitable solvent)

Procedure:

3-sec-butyl-6-methyluracil is dissolved in a suitable solvent, such as acetic acid.

Elemental bromine is added dropwise to the solution at a controlled temperature.

The reaction mixture is stirred until the reaction is complete, which can be monitored by

techniques such as thin-layer chromatography (TLC).

Upon completion, the reaction mixture is worked up to isolate the product. This may involve

quenching excess bromine, followed by precipitation and filtration.

The crude Bromacil is then purified, for instance, by recrystallization.
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The final product has a melting point of 158-160 °C.[5]

The synthetic relationship is illustrated in the following diagram.

Synthesis of Bromacil
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Caption: Synthetic route from 3-butyl-6-methyluracil to Bromacil.

Potential in Drug Development
While its primary industrial use is in agrochemicals, the uracil scaffold is of significant interest in

medicinal chemistry due to its presence in nucleic acids and its derivatives' wide range of

biological activities.

A study investigating the in vitro proliferative activity of various 6-substituted uracil derivatives

on immortalized lung epithelial cells found that 1-butyl-6-methyluracil (an isomer of the title

compound) exhibited high proliferative activity.[3] This suggests that N-alkylated 6-methyluracil

derivatives, including 3-butyl-6-methyluracil, could be explored for their potential in

regenerative medicine.[3]

The mechanism of action for Bromacil, a derivative of 3-butyl-6-methyluracil, is the inhibition of

photosynthesis in plants.[4][6] While this is relevant to its herbicidal activity, it also highlights the
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potential for uracil derivatives to interact with biological pathways. The general inhibitory action

on photosynthesis is depicted below.

Mechanism of Action of Bromacil
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Plant Growth

Enables
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Caption: Simplified pathway of Bromacil's herbicidal action.

Conclusion
Uracil, 3-butyl-6-methyl- is a valuable synthetic reagent, primarily utilized as a precursor for

the herbicide Bromacil. The synthesis of this compound is well-established, and its chemical

properties are documented. Beyond its role in agrochemicals, its structural similarity to

biologically active uracil derivatives suggests potential for exploration in drug discovery and

development, particularly in areas such as regenerative medicine. The provided experimental

protocols and data serve as a foundational resource for researchers interested in the synthesis

and application of this versatile molecule. Further investigation into its biological activities and

the development of novel derivatives could unlock new therapeutic or industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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